![molecular formula C13H13N3S B2547458 2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetonitrile CAS No. 1021285-82-4](/img/structure/B2547458.png)
2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetonitrile
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Overview
Description
2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetonitrile is a useful research compound. Its molecular formula is C13H13N3S and its molecular weight is 243.33. The purity is usually 95%.
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Scientific Research Applications
Solvent Applications and Separation Processes
Compounds structurally related to 2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetonitrile have been explored for their utility as solvents in separation processes. For instance, the study of activity coefficients at infinite dilution of various solutes in ionic liquids highlights the potential of certain imidazole derivatives in facilitating the separation of hexane/hex-1-ene and other mixtures (Domańska et al., 2016). Such research underscores the significance of imidazole-based compounds in addressing separation challenges within chemical engineering and pharmaceutical manufacturing contexts.
Pharmacological Activities
The pharmacological properties of imidazole and thiazole derivatives, often found within the structural framework of compounds similar to this compound, are well-documented. These compounds exhibit a broad spectrum of biological activities, including antihypertensive, antimicrobial, and anticancer effects. For example, the comprehensive review on imidazo[2,1-b]-thiazoles highlights their therapeutic versatility, suggesting potential areas of research application for related compounds in drug development (Shareef et al., 2019).
Environmental Toxicity and Safety
The environmental impact and safety profiles of chemical compounds, including those structurally related to this compound, are critical areas of scientific research. Studies on ionic liquids, for instance, evaluate the toxicity and potential industrial applications of these substances, providing valuable insights into the environmental considerations necessary for the development and use of new chemicals (Ostadjoo et al., 2018).
Mechanism of Action
Target of action
Imidazole-containing compounds are known to interact with a variety of biological targets. They are the core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Mode of action
The mode of action of imidazole-containing compounds can vary widely depending on the specific compound and its targets. For instance, some imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical pathways
Imidazole-containing compounds can affect a variety of biochemical pathways. For example, they can act as inhibitors or activators of enzymes, modulate the activity of ion channels, or interact with receptors .
Pharmacokinetics
The pharmacokinetics of imidazole-containing compounds, including absorption, distribution, metabolism, and excretion (ADME), can vary widely depending on the specific compound. Factors that can influence these properties include the compound’s chemical structure, its formulation, and the route of administration .
Result of action
The molecular and cellular effects of imidazole-containing compounds can vary widely depending on the specific compound and its targets. For example, some compounds may inhibit the growth of bacteria or cancer cells, while others may modulate immune responses .
Action environment
The action, efficacy, and stability of imidazole-containing compounds can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(1-ethyl-5-phenylimidazol-2-yl)sulfanylacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3S/c1-2-16-12(11-6-4-3-5-7-11)10-15-13(16)17-9-8-14/h3-7,10H,2,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMDZKMRKIPPKII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CN=C1SCC#N)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.